Cas no 932961-38-1 (N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 932961-38-1
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 6158046
• Update Time: 2025-06-27

N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• Acetamide, 2-[(2,3,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C14H16N4O3S/c1-8-6-11(18-21-8)16-12(19)7-22-13-9-4-2-3-5-10(9)15-14(20)17-13/h6H,2-5,7H2,1H3,(H,15,17,20)(H,16,18,19)
• InChI Key： YMECWWKKAUAHOS-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=C2C(=NC(=O)N1)CCCC2

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 11.19±0.40(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide: A Promising Molecule in Modern Pharmaceutical Research

N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This molecule is characterized by the presence of multiple heterocyclic rings, including a 1,2-oxazol ring and a hexahydroquinazolin core, which are critical for its biological activity. The sulfanylacetamide functional group further enhances its potential for interactions with various biological targets. The compound's structural complexity and functional diversity make it a valuable candidate for drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of 1,2-oxazol derivatives in modulating enzyme activity and receptor interactions. The 1,2-oxazol ring system is known for its ability to form hydrogen bonds and exhibit π-π stacking interactions, which are essential for the binding affinity of many therapeutics. Similarly, the hexahydroquinazolin scaffold has been extensively studied for its role in the design of compounds with anti-inflammatory and anti-cancer properties. The combination of these two heterocyclic systems in N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide suggests a potential for multifunctional activity, which is a key focus in modern drug development.

The sulfanylacetamide group in this compound is particularly noteworthy for its ability to act as a sulfur-containing linker, facilitating interactions with a wide range of biological targets. This functional group is often found in molecules with anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic inflammatory conditions. Recent studies have demonstrated that sulfur-containing moieties can significantly enhance the pharmacokinetic profile of compounds by improving their solubility and metabolic stability.

One of the most exciting developments in the field of pharmaceutical research is the application of 1,2-oxazol derivatives in the design of selective modulators for G-protein-coupled receptors (GPCRs). These receptors are involved in a wide range of physiological processes, including neurotransmission, hormone regulation, and immune response. The 1,2-oxazol ring system has been shown to interact with specific binding sites on GPCRs, enabling the development of drugs with improved selectivity and reduced side effects. This has led to a renewed interest in compounds like N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide as potential therapeutic agents.

The hexahydroquinazolin core in this compound is also of great interest due to its structural similarity to known anti-cancer agents. The hexahydroquinazolin scaffold has been extensively studied for its ability to inhibit kinases, which are key enzymes in the signaling pathways of cancer cells. This property makes it a valuable target for the development of targeted therapies. Recent research has focused on optimizing the hexahydroquinazolin core to enhance its potency and selectivity, which is crucial for the design of effective cancer treatments.

Another significant aspect of N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide is its potential for use in the treatment of neurodegenerative diseases. The combination of 1,2-oxazol and hexahydroquinazolin moieties may provide a unique mechanism for modulating the activity of enzymes involved in the pathogenesis of conditions such as Alzheimer's and Parkinson's diseases. This hypothesis is supported by recent studies that have demonstrated the ability of similar compounds to reduce neuroinflammation and protect neuronal cells from oxidative stress.

The sulfanylacetamide group in this compound also plays a critical role in its potential as an anti-inflammatory agent. Sulfur-containing compounds are known to exhibit anti-inflammatory properties by modulating the activity of various inflammatory mediators. The sulfanylacetamide group may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. This interaction could lead to the suppression of pro-inflammatory cytokines and the reduction of tissue damage in inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the potential mechanisms of action of N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide. These tools have enabled researchers to predict the binding affinity of the compound to various biological targets and to identify potential off-target effects. This information is crucial for the design of safer and more effective drugs, as it allows for the optimization of the molecular structure to enhance therapeutic efficacy and minimize adverse effects.

Furthermore, the structural features of N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide make it a promising candidate for the development of prodrugs. Prodrugs are designed to improve the pharmacokinetic properties of a compound by increasing its solubility, stability, and bioavailability. The presence of the sulfanylacetamide group in this molecule suggests that it may be modified to enhance its solubility and metabolic stability, which are critical factors in the success of any therapeutic agent.

Another area of interest in the study of N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide is its potential for use in the treatment of metabolic disorders. The 1,2-oxazol ring system has been shown to interact with enzymes involved in carbohydrate metabolism, which could lead to the development of new therapies for conditions such as diabetes and obesity. This potential is further supported by recent studies that have demonstrated the ability of similar compounds to modulate insulin sensitivity and glucose homeostasis.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide represents a promising molecule in the field of pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for the development of new therapeutic agents with a wide range of potential applications. As research in this area continues to advance, it is likely that this compound will play a significant role in the design of more effective and safer drugs for the treatment of various diseases.